Cas no 2764016-40-0 (Methyl 2-oxoethanimidate)

• Product Name: Methyl 2-oxoethanimidate
• CAS No: 2764016-40-0
• MF: C₃H₅NO₂
• MW: 87.077300786972
• CID: 5559874
• PubChem ID: 165995894
• Update Time: 2025-06-15

Methyl 2-oxoethanimidate Chemical and Physical Properties

Names and Identifiers

• 2764016-40-0
• methyl 2-oxoethanimidate
• EN300-26690959
• Methyl 2-oxoethanimidate

• Inchi： 1S/C3H5NO2/c1-6-3(4)2-5/h2,4H,1H3
• InChI Key： FYDFFEXPBZHUIU-UHFFFAOYSA-N
• SMILES： O(C)C(C=O)=N

Computed Properties

• Exact Mass: 87.032028402g/mol
• Monoisotopic Mass: 87.032028402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 69.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 50.2Ų

Additional information on Methyl 2-oxoethanimidate

Methyl 2-oxoethanimidate (CAS No. 2764016-40-0): A Comprehensive Overview

Methyl 2-oxoethanimidate, identified by the chemical compound code CAS No. 2764016-40-0, is a significant intermediate in the realm of organic synthesis and pharmaceutical development. This compound, featuring a unique structural framework, has garnered considerable attention due to its versatile applications in the synthesis of various bioactive molecules. The Methyl 2-oxoethanimidate molecule, characterized by its ester and imidate functional groups, serves as a crucial building block in the construction of more complex chemical entities.

The structural motif of Methyl 2-oxoethanimidate encompasses a β-ketoester derivative, which is highly reactive and capable of undergoing a multitude of transformations. These transformations include condensation reactions, Michael additions, and cyclizations, making it an invaluable reagent in synthetic chemistry. The reactivity of this compound is further enhanced by its ability to participate in nucleophilic substitutions and eliminations, thereby facilitating the synthesis of diverse pharmacophores.

In recent years, the pharmaceutical industry has witnessed a surge in the demand for novel heterocyclic compounds, which often serve as key scaffolds for drug development. Methyl 2-oxoethanimidate has emerged as a pivotal intermediate in this context, enabling the rapid construction of complex cyclic structures. For instance, it has been employed in the synthesis of pyrimidine derivatives, which are known for their broad spectrum of biological activities. These activities range from antiviral and anticancer properties to anti-inflammatory effects, underscoring the importance of Methyl 2-oxoethanimidate in medicinal chemistry.

One of the most compelling aspects of Methyl 2-oxoethanimidate is its role in facilitating cross-coupling reactions. These reactions are fundamental to modern synthetic methodologies and have revolutionized the way complex molecules are constructed. The compound's ability to undergo palladium-catalyzed cross-coupling reactions has opened up new avenues for the synthesis of biaryl compounds, which are prevalent in many therapeutic agents. Such reactions not only enhance synthetic efficiency but also allow for greater molecular diversity, which is crucial for drug discovery efforts.

The application of Methyl 2-oxoethanimidate extends beyond pharmaceuticals into agrochemicals and specialty chemicals. In agrochemistry, it serves as a precursor for the synthesis of novel herbicides and pesticides, which are essential for modern agriculture. The ability to modify its structure allows chemists to tailor its properties for specific applications, making it a versatile tool in industrial chemistry.

Recent advancements in green chemistry have also highlighted the importance of sustainable synthetic routes. Methyl 2-oxoethanimidate has been incorporated into several solvent-free and catalytic systems that minimize waste and energy consumption. These innovations align with global efforts to develop more environmentally friendly chemical processes, ensuring that future applications of this compound are both efficient and sustainable.

The role of computational chemistry in optimizing synthetic pathways involving Methyl 2-oxoethanimidate cannot be overstated. Molecular modeling techniques have enabled researchers to predict reaction outcomes with high accuracy, thereby reducing experimental trial-and-error. This computational approach has been instrumental in designing novel synthetic strategies that leverage the unique reactivity of Methyl 2-oxoethanimidate.

In conclusion, Methyl 2-oxoethanimidate (CAS No. 2764016-40-0) represents a cornerstone in modern organic synthesis and pharmaceutical development. Its structural versatility and reactivity make it an indispensable tool for chemists working on complex molecule constructions. As research continues to uncover new applications and synthetic methodologies, the importance of this compound is set to grow further, solidifying its place as a key player in the chemical industry.